Cas no 128960-23-6 (Pentanamide,2-(ethylthio)-)

• Product Name: Pentanamide,2-(ethylthio)-
• CAS No: 128960-23-6
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 140304
• PubChem ID: 3075853
• Update Time: 2025-04-19

Pentanamide,2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-(ethylthio)-
• 2-ethylsulfanylpentanamide
• 2-Propyl-3-thiapentanamide
• DTXSID80926259
• 2-(Ethylthio)pentanamide
• 128960-23-6
• BRN 1754490
• SCHEMBL7452796
• 2-(Ethylsulfanyl)pentanimidic acid
• Pentanamide, 2-(ethylthio)-
• 3-03-00-00610 (Beilstein Handbook Reference)

• Inchi： 1S/C7H15NOS/c1-3-5-6(7(8)9)10-4-2/h6H,3-5H2,1-2H3,(H2,8,9)
• InChI Key： VYXWMJWZQUJONH-UHFFFAOYSA-N
• SMILES： S(CC)C(C(N)=O)CCC

Computed Properties

• Exact Mass: 161.08755
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.09